Cas no 57331-00-7 (Pyridine, 3,3'-thiobis-)

Pyridine, 3,3'-thiobis- structure
Product name:Pyridine, 3,3'-thiobis-
Pyridine, 3,3'-thiobis- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3,3'-thiobis-
- 3-pyridin-3-ylsulfanylpyridine
- 3,3'-Sulfanediyldipyridine
- SCHEMBL9548473
- 57331-00-7
- 3,3'-thiobispyridine
- DTXSID60575941
-
- Inchi: InChI=1S/C10H8N2S/c1-3-9(7-11-5-1)13-10-4-2-6-12-8-10/h1-8H
- InChI Key: WTCGPFZVMHRHQV-UHFFFAOYSA-N
- SMILES: C1=CC=C(SC2=CC=CN=C2)C=N1
Computed Properties
- Exact Mass: 188.04094
- Monoisotopic Mass: 188.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.1Ų
- XLogP3: 2.1
Experimental Properties
- PSA: 25.78
Pyridine, 3,3'-thiobis- Related Literature
-
Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
-
A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
-
Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
-
Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
-
Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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